Cas no 1219803-77-6 ((±)-Epinephrine-2,5,6,a,b,b-d6)

(±)-Epinephrine-2,5,6,a,b,b-d6 structure
1219803-77-6 structure
Product Name:(±)-Epinephrine-2,5,6,a,b,b-d6
CAS No:1219803-77-6
MF:C9H13NO3
MW:189.241392850876
CID:1004023
PubChem ID:49849558
Update Time:2025-04-20

(±)-Epinephrine-2,5,6,a,b,b-d6 Chemical and Physical Properties

Names and Identifiers

    • 3,4,6-trideuterio-5-[1,2,2-trideuterio-1-hydroxy-2-(methylamino)ethyl]benzene-1,2-diol
    • [2H6]-Adrenaline, (+-)-Epinephrine-2,5,6,a,ss,ss-d6
    • (+/-)-epinephrine-2,5,6,alpha,beta,beta-d6
    • 4-[1-hydroxy-2-(methylamino)(1,2,2-?H?)ethyl](?H?)benzene-1,2-diol
    • (+/-)-Epinephrine-2,5,6,a,b,b-d6
    • F90843
    • DTXSID00678682
    • 1219803-77-6
    • (A+/-)-Epinephrine-D6
    • (+/-)-EPINEPHRINE-D6
    • (±)-Epinephrine-2,5,6,a,b,b-d6
    • Inchi: 1S/C9H13NO3/c1-10-5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9-13H,5H2,1H3/i2D,3D,4D,5D2,9D
    • InChI Key: UCTWMZQNUQWSLP-JQAOAMCHSA-N
    • SMILES: OC([2H])(C([2H])([2H])NC)C1C([2H])=C([2H])C(=C(C=1[2H])O)O

Computed Properties

  • Exact Mass: 189.127203752g/mol
  • Monoisotopic Mass: 189.127203752g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 72.7Ų

(±)-Epinephrine-2,5,6,a,b,b-d6 Pricemore >>

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